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Cat. No.: B12650098 Get Quote

Cephradine Sodium: A Comprehensive Technical
Guide
Abstract: This document provides an in-depth technical overview of Cephradine sodium, a

first-generation cephalosporin antibiotic. It covers its chemical structure, physicochemical

properties, mechanism of action, and key experimental protocols for its synthesis and analysis.

This guide is intended for researchers, scientists, and professionals in drug development,

offering detailed data, methodologies, and visual representations of core concepts to facilitate

further research and application.

Chemical Structure and Identification
Cephradine is a semi-synthetic, broad-spectrum cephalosporin antibiotic effective against a

range of Gram-positive and some Gram-negative bacteria.[1][2] It is chemically similar to

cephalexin and is stable in acidic conditions, allowing for oral administration.[2] The sodium salt

form is used for parenteral administration.

The core chemical structure is a beta-lactam ring fused to a dihydrothiazine ring, characteristic

of the cephem nucleus.[3] It is specifically identified as (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-

1,4-dien-1-ylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic

acid.[3][4]
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Cephradine Sodium Chemical Structure
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Caption: Schematic representation of Cephradine Sodium's key functional components.
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Identifier Value Reference

IUPAC Name

sodium (6R,7R)-7-((R)-2-

amino-2-(cyclohexa-1,4-dien-

1-yl)acetamido)-3-methyl-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylate

[5]

CAS Number 57584-26-6 [5]

Molecular Formula C₁₆H₁₈N₃NaO₄S [4][5]
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Physicochemical Properties
The physicochemical properties of Cephradine and its sodium salt are critical for its

formulation, stability, and pharmacokinetic profile.
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Property Value Reference

Molecular Weight 371.39 g/mol [4][5][6]

Appearance White, crystalline powder [3]

Melting Point
140-142 °C (with

decomposition)
[2][3]

Solubility (in water)
21,300 mg/L (for Cephradine

base)
[3]

LogP -1.50 [3]

pKa₁ ~2.6 [2][3]

pKa₂ ~7.3 [2][3]

Mechanism of Action
Like other beta-lactam antibiotics, Cephradine exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall.[7][8][9]

Target Binding: Cephradine binds to specific Penicillin-Binding Proteins (PBPs) located

within the bacterial cell wall.[8][10] The beta-lactam ring of Cephradine mimics the D-alanyl-

D-alanine moiety of peptidoglycan precursors, allowing it to acylate the active site of PBPs.

[7]

Inhibition of Transpeptidation: This binding inactivates the PBPs, preventing the final

transpeptidation step in peptidoglycan synthesis. This action blocks the cross-linking of

peptidoglycan chains, which is essential for cell wall integrity.[7][8]

Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.[7][9] This process may also be mediated by the

drug's interference with autolysin inhibitors.[2][10]
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Cephradine's Mechanism of Action
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Caption: Inhibition of bacterial cell wall synthesis by Cephradine Sodium.

Experimental Protocols
Synthesis of Cephradine
Cephradine is produced semi-synthetically. A common method involves the acylation of 7-

aminodesacetoxycephalosporanic acid (7-ADCA).

Protocol Outline: Chemical Synthesis[11]

Active Intermediate Preparation: D(-)-α-2,5-dihydrophenylglycine is protected and activated.

One method uses the Dane salt derivative, which is converted to a mixed anhydride using

pivaloyl chloride in dichloromethane at low temperatures (-20°C to -35°C).[11]
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7-ADCA Solubilization: 7-ADCA is dissolved in dichloromethane with a base such as

diazabicycloundec-7-ene (DBU).[11]

Coupling Reaction: The 7-ADCA solution is added to the activated side-chain intermediate at

low temperature (-35°C) and stirred for several hours to form the acylated product.[11]

Hydrolysis & Isolation: The reaction mixture is hydrolyzed with acid (e.g., HCl) to remove

protecting groups.[11]

Crystallization: The aqueous layer containing the product is warmed, and Cephradine is

crystallized by adjusting the pH to its isoelectric point (around pH 5) with a base like

triethylamine.[11]

Purification: The resulting crystals are filtered, washed (e.g., with a water/isopropanol

mixture), and dried.[11]

An alternative approach involves enzymatic synthesis using immobilized Penicillin G acylase,

which couples 7-ADCA with an activated form of D-dihydrophenylglycine.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20171220/patents/EP1641933NWB1/document.pdf
https://patents.google.com/patent/US20060189802A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Chemical Synthesis of Cephradine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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